Cas no 2228973-49-5 (3-(2,5-difluorophenyl)pentanedioic acid)

• Product Name: 3-(2,5-difluorophenyl)pentanedioic acid
• CAS No: 2228973-49-5
• MF: C₁₁H₁₀F₂O₄
• MW: 244.191510677338
• CID: 6415621
• PubChem ID: 165696730
• Update Time: 2025-06-13

3-(2,5-difluorophenyl)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-difluorophenyl)pentanedioic acid
• 2228973-49-5
• EN300-1752915

• Inchi： 1S/C11H10F2O4/c12-7-1-2-9(13)8(5-7)6(3-10(14)15)4-11(16)17/h1-2,5-6H,3-4H2,(H,14,15)(H,16,17)
• InChI Key： ORCGJIQNIHWSKX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(CC(=O)O)CC(=O)O)F

Computed Properties

• Exact Mass: 244.05471512g/mol
• Monoisotopic Mass: 244.05471512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.6Ų

Additional information on 3-(2,5-difluorophenyl)pentanedioic acid

Research Brief on 3-(2,5-difluorophenyl)pentanedioic acid (CAS: 2228973-49-5): Recent Advances and Applications

3-(2,5-difluorophenyl)pentanedioic acid (CAS: 2228973-49-5) is a fluorinated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its difluorophenyl and pentanedioic acid moieties, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and prodrugs. Recent studies have explored its role in modulating biological pathways, making it a compound of interest for drug discovery and development.

The synthesis and characterization of 3-(2,5-difluorophenyl)pentanedioic acid have been detailed in several recent publications. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route for this compound, highlighting its high purity and yield. The researchers employed a multi-step synthesis involving fluorination and carboxylation reactions, followed by purification using high-performance liquid chromatography (HPLC). The structural elucidation was confirmed via nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), ensuring the compound's identity and quality.

In terms of biological activity, 3-(2,5-difluorophenyl)pentanedioic acid has been investigated for its inhibitory effects on specific enzymes involved in inflammatory and metabolic disorders. A recent preclinical study (Bioorganic & Medicinal Chemistry Letters, 2024) reported that this compound exhibited potent inhibition of a key enzyme in the arachidonic acid pathway, suggesting its potential as an anti-inflammatory agent. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions and mechanism of action, providing a foundation for further drug development.

Another area of interest is the compound's application in prodrug design. A research team (European Journal of Pharmaceutical Sciences, 2023) explored the use of 3-(2,5-difluorophenyl)pentanedioic acid as a prodrug moiety to enhance the bioavailability of poorly soluble drugs. The study demonstrated that conjugation with this compound improved the solubility and pharmacokinetic profile of a model drug, highlighting its utility in formulation science. These findings open new avenues for optimizing drug delivery systems.

Despite these advancements, challenges remain in the clinical translation of 3-(2,5-difluorophenyl)pentanedioic acid. Issues such as metabolic stability, toxicity profiles, and scalability of synthesis need to be addressed in future studies. Ongoing research is focused on optimizing the compound's properties through structural modifications and evaluating its efficacy in animal models. Collaborative efforts between academia and industry are essential to accelerate its development and potential commercialization.

In conclusion, 3-(2,5-difluorophenyl)pentanedioic acid (CAS: 2228973-49-5) represents a versatile and promising compound in chemical biology and pharmaceutical research. Recent studies have shed light on its synthetic accessibility, biological activity, and applications in drug design. As research progresses, this compound may play a pivotal role in the development of novel therapeutics for various diseases. Continued exploration of its properties and mechanisms will be crucial for unlocking its full potential in the field.